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Compound of Interest

Compound Name: 2-Methoxy-5-nitrobenzotrifluoride

Cat. No.: B1294411 Get Quote

In-Depth Technical Guide: 2-Methoxy-5-
nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core physicochemical properties of 2-Methoxy-5-
nitrobenzotrifluoride, a fluorinated building block relevant in various research and

development applications. The data is presented for easy reference and integration into

experimental and developmental workflows.

Core Physicochemical Data
The fundamental molecular properties of 2-Methoxy-5-nitrobenzotrifluoride have been

compiled and are presented in the table below. This data is essential for stoichiometric

calculations, analytical method development, and material characterization.

Identifier Value

Molecular Formula C8H6F3NO3[1][2][3]

Molecular Weight 221.13 g/mol [1][3][4]

CAS Number 654-76-2[1][2]
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Chemical Structure and Nomenclature
2-Methoxy-5-nitrobenzotrifluoride is an aromatic organic compound. Its structure consists of

a benzene ring substituted with a methoxy group (-OCH3), a nitro group (-NO2), and a

trifluoromethyl group (-CF3).

Synonyms:

4-Nitro-2-(trifluoromethyl)anisole[1][2][3]

5-Nitro-2-methoxybenzotrifluoride[2][3]

Benzene, 1-methoxy-4-nitro-2-(trifluoromethyl)-[2][3]

Logical Relationship of Chemical Properties
The following diagram illustrates the relationship between the fundamental properties of the

molecule, which are essential for its identification and use in experimental settings.

Figure 1: Core Properties of 2-Methoxy-5-nitrobenzotrifluoride
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Caption: Relationship between molecular formula, molecular weight, and CAS number.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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